Cas no 42602-57-3 (6-methyl-3,4-Pyridazinedicarboxylic acid 3,4-diethyl ester)

6-methyl-3,4-Pyridazinedicarboxylic acid 3,4-diethyl ester structure
42602-57-3 structure
Product Name:6-methyl-3,4-Pyridazinedicarboxylic acid 3,4-diethyl ester
CAS No:42602-57-3
MF:C11H14N2O4
MW:238.239862918854
CID:928292
PubChem ID:299103
Update Time:2025-04-19

6-methyl-3,4-Pyridazinedicarboxylic acid 3,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-3,4-Pyridazinedicarboxylic acid 3,4-diethyl ester
    • 3,4-Bis-ethoxycarbonyl-6-methyl-pyridazin
    • 6-Methyl-pyridazin-3,4-dicarbonsaeure-diethylester
    • 6-methyl-pyridazine-3,4-dicarboxylic acid diethyl ester
    • AC1L6U47
    • methyl-6 pyridazine dicarboxylate d'ethyle-3,4
    • NSC171561
    • NSC177771
    • MLS003106891
    • NSC-177771
    • SMR001821776
    • NSC 177771
    • DS-007484
    • CHEMBL1872384
    • NSC-171561
    • diethyl 6-methylpyridazine-3,4-dicarboxylate
    • DTXSID30305737
    • 42602-57-3
    • Inchi: 1S/C11H14N2O4/c1-4-16-10(14)8-6-7(3)12-13-9(8)11(15)17-5-2/h6H,4-5H2,1-3H3
    • InChI Key: LUQFYSUKUVPSLC-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C)N=NC=1C(=O)OCC)=O

Computed Properties

  • Exact Mass: 238.09542
  • Monoisotopic Mass: 238.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.185
  • Boiling Point: 365.4°C at 760 mmHg
  • Flash Point: 174.8°C
  • Refractive Index: 1.509
  • PSA: 78.38
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